Cas no 896294-54-5 (N-2-(dimethylamino)ethyl-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide)

• Product Name: N-2-(dimethylamino)ethyl-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• CAS No: 896294-54-5
• MF: C₁₅H₂₄N₄O₄S₂
• MW: 388.505460739136
• CID: 6020118
• PubChem ID: 18574865
• Update Time: 2025-07-08

N-2-(dimethylamino)ethyl-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)ethyl-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• N-[2-(dimethylamino)ethyl]-N'-[(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methyl]oxamide
• AKOS024661790
• N1-(2-(dimethylamino)ethyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide
• 896294-54-5
• CHEMBL1496894
• N-[2-(dimethylamino)ethyl]-N'-{[1-(thiophene-2-sulfonyl)pyrrolidin-2-yl]methyl}ethanediamide
• HMS3015M03
• F2574-0433
• MLS001234492
• SMR000811400

• Inchi： 1S/C15H24N4O4S2/c1-18(2)9-7-16-14(20)15(21)17-11-12-5-3-8-19(12)25(22,23)13-6-4-10-24-13/h4,6,10,12H,3,5,7-9,11H2,1-2H3,(H,16,20)(H,17,21)
• InChI Key： LTIQLLYDSREFSX-UHFFFAOYSA-N
• SMILES： C(NCCN(C)C)(=O)C(NCC1CCCN1S(C1SC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 388.12389761g/mol
• Monoisotopic Mass: 388.12389761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(dimethylamino)ethyl-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide

Comprehensive Overview of N-2-(dimethylamino)ethyl-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896294-54-5)

The compound N-2-(dimethylamino)ethyl-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896294-54-5) is a specialized organic molecule with a unique structural framework. This compound features a thiophene-2-sulfonyl group, a pyrrolidin-2-ylmethyl moiety, and a dimethylaminoethyl segment, making it an intriguing subject for researchers in medicinal chemistry and material science. Its molecular complexity and functional diversity have sparked interest in its potential applications, particularly in drug discovery and development.

One of the most searched questions related to this compound is: "What are the potential applications of N-2-(dimethylamino)ethyl-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide?" Researchers are particularly interested in its role as a pharmacological intermediate or a ligand in catalytic systems. The presence of the thiophene ring, a common motif in bioactive molecules, suggests potential interactions with biological targets, while the sulfonyl group could enhance solubility and stability.

Another trending topic in the scientific community is the synthesis and optimization of N-2-(dimethylamino)ethyl-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide. Synthetic chemists are exploring efficient routes to produce this compound with high yield and purity. Questions like "How to synthesize CAS 896294-54-5?" or "What are the key challenges in purifying N-2-(dimethylamino)ethyl-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide?" are frequently encountered in academic and industrial forums.

The physicochemical properties of CAS 896294-54-5 are also a focal point for researchers. Its molecular weight, solubility profile, and stability under various conditions are critical for its practical applications. For instance, the dimethylaminoethyl group may impart basicity, while the thiophene-2-sulfonyl moiety could influence its electronic properties. These characteristics are essential for designing experiments or formulations involving this compound.

In the context of drug discovery, N-2-(dimethylamino)ethyl-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide is often discussed as a potential scaffold for kinase inhibitors or GPCR modulators. The integration of pyrrolidine and thiophene rings aligns with structural motifs found in many FDA-approved drugs, making it a candidate for further pharmacological evaluation. Researchers are keen to explore its structure-activity relationships (SAR) to optimize its biological effects.

From a market perspective, the demand for CAS 896294-54-5 is driven by its niche applications in custom synthesis and research reagents. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial laboratories. Searches like "Where to buy N-2-(dimethylamino)ethyl-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide?" or "CAS 896294-54-5 price and availability" reflect its growing commercial relevance.

Environmental and safety considerations are also critical when handling N-2-(dimethylamino)ethyl-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide. While it is not classified as a hazardous material, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Researchers often inquire about "Safety data sheets (SDS) for CAS 896294-54-5" to ensure compliance with regulatory standards.

In summary, N-2-(dimethylamino)ethyl-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896294-54-5) is a multifaceted compound with significant potential in pharmaceutical research and specialty chemistry. Its structural complexity, coupled with its emerging applications, makes it a valuable subject for ongoing scientific exploration. As interest in this compound grows, so does the need for high-quality research and reliable sourcing options to support its diverse uses.